Cas no 2228832-09-3 (4-3-(difluoromethoxy)-4-methylphenyloxane-2,6-dione)

• Product Name: 4-3-(difluoromethoxy)-4-methylphenyloxane-2,6-dione
• CAS No: 2228832-09-3
• MF: C₁₃H₁₂F₂O₄
• MW: 270.228791236877
• CID: 6420100
• PubChem ID: 165640963
• Update Time: 2025-10-31

4-3-(difluoromethoxy)-4-methylphenyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-3-(difluoromethoxy)-4-methylphenyloxane-2,6-dione
• 2228832-09-3
• EN300-1964076
• 4-[3-(difluoromethoxy)-4-methylphenyl]oxane-2,6-dione

• Inchi： 1S/C13H12F2O4/c1-7-2-3-8(4-10(7)18-13(14)15)9-5-11(16)19-12(17)6-9/h2-4,9,13H,5-6H2,1H3
• InChI Key： JNYGWPJYAWVVDC-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=CC(=C1)C1CC(=O)OC(C1)=O)F

Computed Properties

• Exact Mass: 270.07036518g/mol
• Monoisotopic Mass: 270.07036518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-3-(difluoromethoxy)-4-methylphenyloxane-2,6-dione

Introduction to Compound CAS No. 2228832-09-3: 4-3-(Difluoromethoxy)-4-Methylphenyloxane-2,6-Dione

4-3-(Difluoromethoxy)-4-methylphenyloxane-2,6-dione (CAS No. 2228832-09-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxanes and is characterized by its unique difluoromethoxy and methyl substituents, which confer distinct chemical and biological properties. The compound's structure and functional groups make it a promising candidate for various therapeutic applications, particularly in the areas of oncology and neurodegenerative diseases.

The chemical structure of 4-3-(difluoromethoxy)-4-methylphenyloxane-2,6-dione consists of a central oxane ring with a difluoromethoxy group at the 3-position and a methyl group at the 4-position. The presence of these substituents imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. The difluoromethoxy group, in particular, is known for its ability to modulate the lipophilicity and metabolic stability of molecules, making it an attractive feature for drug design.

Recent studies have highlighted the potential of 4-3-(difluoromethoxy)-4-methylphenyloxane-2,6-dione in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antiproliferative properties, 4-3-(difluoromethoxy)-4-methylphenyloxane-2,6-dione has shown promise in neurodegenerative disease models. Research conducted by a team at the University of California found that this compound can effectively reduce neuroinflammation and protect neurons from oxidative stress-induced damage. These findings suggest that 4-3-(difluoromethoxy)-4-methylphenyloxane-2,6-dione may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-3-(difluoromethoxy)-4-methylphenyloxane-2,6-dione has also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Furthermore, toxicity studies have shown that 4-3-(difluoromethoxy)-4-methylphenyloxane-2,6-dione is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of 4-3-(difluoromethoxy)-4-methylphenyloxane-2,6-dione has been optimized to achieve high yields and purity. A typical synthetic route involves the reaction of 3-difluoromethoxy-4-methylbenzaldehyde with an appropriate oxirane derivative under mild conditions. This approach ensures that the desired product is obtained with minimal side reactions and impurities. The scalability of this synthetic method makes it suitable for large-scale production if further clinical development is warranted.

In conclusion, CAS No. 2228832-09-3, or 4-3-(difluoromethoxy)-4-methylphenyloxane-2,6-dione, represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As more data become available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat cancer and neurodegenerative diseases.